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Compound of Interest

Compound Name: 2-HYDROXYBENZOTHIAZOLE

Cat. No.: B105590

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This guide provides immediate, essential
safety protocols and logistical plans for 2-hydroxybenzothiazole. The following procedural

information offers step-by-step guidance for operational questions related to its use, storage,
and disposal.

Quantitative Data Summary

The following table summarizes key quantitative and physical data for 2-
hydroxybenzothiazole.
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Property

Value

Molecular Formula

C7HSNOS[1][2][3]

Molecular Weight 151.19 g/mol [1]

Appearance White to light brown/beige powder/solid[4][5]
Melting Point 137-140 °C[1][2][6]

Flash Point 171.5°C[2]

Vapor Pressure

1.1E-05 mmHg at 25°C[2]

Solubility

Insoluble in water; Soluble in chloroform
(slightly), DMSO (slightly), alcohol, and ether.[2]

Storage Temperature

Room Temperature[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling 2-

hydroxybenzothiazole.

PPE Category

Recommended Equipment

Eye and Face Protection

Chemical safety goggles or appropriate
protective eyeglasses are required.[4] A face
shield should be considered where splashing or

significant dust generation is likely.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber).[7] A lab coat or long-sleeved clothing is

necessary to prevent skin exposure.[4][5]

Respiratory Protection

For procedures that may generate dust, a
NIOSH-approved dust mask (such as a type
N95) or a respirator should be used.[1][6] Work
should be conducted in a well-ventilated area,

preferably a chemical fume hood.[4]
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Operational Plan: Safe Handling Protocol

This section outlines the step-by-step procedure for the safe handling of 2-
hydroxybenzothiazole from receipt to disposal.

Preparation and Engineering Controls

e Ensure a calibrated and certified chemical fume hood is available for all manipulations of the
solid compound.

 Verify that an eyewash station and safety shower are readily accessible and operational.[8]

o Keep the container tightly closed when not in use.[4]

Handling Procedures

e Work in a well-ventilated area to minimize inhalation of dust.[4]
» Avoid contact with skin, eyes, and clothing.[4]
e Minimize dust generation and accumulation during handling.[4][8]

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[4]

¢ Remove any contaminated clothing immediately and wash it before reuse.[4]

Storage

« Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][4]
o Keep away from incompatible substances, such as oxidizing agents.[4]

e Store in a dark place.[2]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4][5]
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o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Get medical aid if irritation develops.[4]

« Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, administer oxygen. Seek medical attention.[4]

[5]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Get medical aid.[4]

Disposal Plan

Proper disposal of 2-hydroxybenzothiazole is critical to prevent environmental contamination.

Waste Collection

o Collect all waste material (solid residue, contaminated PPE) in a designated, clearly labeled
hazardous waste container.

» Ensure the container is compatible with the chemical, in good condition, and has a secure
lid.

Labeling

o Label the waste container with "Hazardous Waste" and the full chemical name: "2-
Hydroxybenzothiazole".

 Include the approximate quantity of the waste.

Storage of Waste

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

Final Disposal

» Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.[9]
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e One disposal method is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[7]

e Do not empty into drains or dispose of with regular trash.[7]

Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Hydroxybenzothiazole_2_carboxylic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Verify Fume Hood
& Safety Shower/Eyewash

'

Don Required PPE

Hand&ng

Transfer Compound
in Fume Hood

If not all matgrial is used

St$rage

Store in Tightly
Sealed Container

' l

Cool, Dry, Well-Ventilated,
Dark Place

Minimize Dust Generation

Keep Container Closed

'

Wash Hands After Use

After experiment completion

Disgosal

Collect Waste in
Labeled Container

'

Store Waste Securely

'

Dispose via EHS/
Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Hydroxybenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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